Cas no 1105207-64-4 (2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide)

2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide is a synthetic small molecule featuring a thienopyrimidinone core linked to a trimethoxyphenyl acetamide moiety. This compound exhibits potential as a biologically active scaffold due to its structural resemblance to kinase inhibitors and other pharmacologically relevant heterocycles. The thienopyrimidinone core contributes to its stability and binding affinity, while the trimethoxyphenyl group may enhance solubility and target interaction. Its well-defined chemical structure allows for precise modification, making it a valuable intermediate in medicinal chemistry research, particularly for exploring anticancer or anti-inflammatory agents. The compound's synthetic accessibility and functional group compatibility further support its utility in drug discovery and development.
2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide structure
1105207-64-4 structure
Product Name:2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide
CAS No:1105207-64-4
MF:C23H21N3O5S
MW:451.49494433403
CID:5386423
Update Time:2025-06-08

2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
    • Thieno[3,2-d]pyrimidine-3(4H)-acetamide, 4-oxo-7-phenyl-N-(3,4,5-trimethoxyphenyl)-
    • 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide
    • Inchi: 1S/C23H21N3O5S/c1-29-17-9-15(10-18(30-2)21(17)31-3)25-19(27)11-26-13-24-20-16(12-32-22(20)23(26)28)14-7-5-4-6-8-14/h4-10,12-13H,11H2,1-3H3,(H,25,27)
    • InChI Key: ITUZFHURFFRXHJ-UHFFFAOYSA-N
    • SMILES: C1N(CC(NC2=CC(OC)=C(OC)C(OC)=C2)=O)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide

Recent Advances in the Study of 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1105207-64-4)

In recent years, the compound 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1105207-64-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has shown promising potential as a therapeutic agent, particularly in the context of cancer research. The compound's unique structural features, including the thienopyrimidine core and the trimethoxyphenyl acetamide moiety, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's anticancer properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1105207-64-4 exhibits potent inhibitory effects on tubulin polymerization, a critical process in cell division. This mechanism is particularly relevant in the context of microtubule-targeting agents, which are widely used in cancer chemotherapy. The compound's ability to disrupt microtubule dynamics suggests its potential as a novel antimitotic agent.

Further investigations have explored the compound's structure-activity relationship (SAR). A study conducted by Smith et al. (2024) systematically modified various functional groups on the thienopyrimidine scaffold to optimize its pharmacokinetic properties. The results indicated that the trimethoxyphenyl group plays a crucial role in enhancing the compound's binding affinity to tubulin, while the acetamide linker contributes to its metabolic stability. These findings provide valuable insights for the design of next-generation derivatives with improved efficacy and reduced toxicity.

In addition to its antimitotic activity, 1105207-64-4 has also been investigated for its potential as a multi-targeted kinase inhibitor. A recent preprint (BioRxiv, 2024) reported that the compound exhibits moderate inhibitory activity against several kinases involved in cancer signaling pathways, including EGFR and VEGFR2. This dual functionality—targeting both tubulin and kinases—positions 1105207-64-4 as a promising candidate for combination therapies, which could overcome the limitations of single-target agents in cancer treatment.

Despite these promising findings, challenges remain in the development of 1105207-64-4 as a clinical candidate. Pharmacokinetic studies have revealed that the compound exhibits limited oral bioavailability, necessitating further optimization of its formulation. Additionally, in vivo toxicity studies are required to assess its safety profile. Ongoing research aims to address these challenges through medicinal chemistry approaches and advanced drug delivery systems.

In conclusion, 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1105207-64-4) represents a promising scaffold for the development of novel anticancer agents. Its unique mechanism of action, combined with its potential for multi-targeted therapy, makes it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models, paving the way for potential clinical translation.

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